Cas no 155444-01-2 (Dibenzo[c,f][1,2]thiazepine,6,11-dihydro-11-methoxy-6-methyl-, 5,5-dioxide)

Dibenzo[c,f][1,2]thiazepine,6,11-dihydro-11-methoxy-6-methyl-, 5,5-dioxide structure
155444-01-2 structure
Product name:Dibenzo[c,f][1,2]thiazepine,6,11-dihydro-11-methoxy-6-methyl-, 5,5-dioxide
CAS No:155444-01-2
MF:C15H15NO3S
MW:289.349502801895
CID:169950
PubChem ID:3074212

Dibenzo[c,f][1,2]thiazepine,6,11-dihydro-11-methoxy-6-methyl-, 5,5-dioxide Chemical and Physical Properties

Names and Identifiers

    • Dibenzo[c,f][1,2]thiazepine,6,11-dihydro-11-methoxy-6-methyl-, 5,5-dioxide
    • 11-methoxy-6-methyl-11H-benzo[c][1,2]benzothiazepine 5,5-dioxide
    • 6,11-Dihydro-11-methoxy-6-methyldibenzo(c,f)(1,2)thiazepine S,S-dioxide
    • Dibenzo(c,f)(1,2)thiazepine, 6,11-dihydro-11-methoxy-6-methyl-, 5,5-dioxide
    • 11-Methoxy-6-methyl-6,11-dihydro-5H-5lambda~6~-dibenzo[c,f][1,2]thiazepine-5,5-dione
    • 155444-01-2
    • DTXSID30935210
    • Inchi: InChI=1S/C15H15NO3S/c1-16-13-9-5-3-7-11(13)15(19-2)12-8-4-6-10-14(12)20(16,17)18/h3-10,15H,1-2H3
    • InChI Key: ZXYYOSNJPPVCGW-UHFFFAOYSA-N
    • SMILES: COC1C2=CC=CC=C2N(C)S(=O)(=O)C2=CC=CC=C12

Computed Properties

  • Exact Mass: 289.07735
  • Monoisotopic Mass: 289.077
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 445
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • Density: 1.35
  • Boiling Point: 415.1°Cat760mmHg
  • Flash Point: 204.9°C
  • Refractive Index: 1.651
  • PSA: 46.61

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